Cas no 64223-54-7 (Benzamide,N-[4-[[(2E)-1-oxo-3-phenyl-2-propen-1-yl]amino]butyl]-)

• Product Name: Benzamide,N-[4-[[(2E)-1-oxo-3-phenyl-2-propen-1-yl]amino]butyl]-
• CAS No: 64223-54-7
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• CID: 514973
• PubChem ID: 1755965
• Update Time: 2025-04-19

Benzamide,N-[4-[[(2E)-1-oxo-3-phenyl-2-propen-1-yl]amino]butyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[4-[[(2E)-1-oxo-3-phenyl-2-propen-1-yl]amino]butyl]-
• N-[4-[[(E)-3-phenylprop-2-enoyl]amino]butyl]benzamide
• Benzamide,N-[4-[(1-oxo-3-phenyl-2-propenyl)amino]butyl]-, (E)-
• Benzamide,N-[4-[[(2E)-1-oxo-3-phenyl-2-propenyl]amino]butyl]- (9CI)
• Haplamidine
• Pyramidatine
• 64223-54-7
• DTXSID401346477
• CHEMBL483414
• AKOS001581580
• (2E)-3-PHENYL-N-[4-(PHENYLFORMAMIDO)BUTYL]PROP-2-ENAMIDE
• SCHEMBL15535591
• N-(4-(3-Phenylacrylamido)butyl)benzamide

• Inchi： 1S/C20H22N2O2/c23-19(14-13-17-9-3-1-4-10-17)21-15-7-8-16-22-20(24)18-11-5-2-6-12-18/h1-6,9-14H,7-8,15-16H2,(H,21,23)(H,22,24)/b14-13+
• InChI Key： XYVZRTYPQHUZGY-BUHFOSPRSA-N
• SMILES： O=C(C1C=CC=CC=1)NCCCCNC(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 322.16826
• Monoisotopic Mass: 322.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides